N1-benzyl-N2-(2-methoxy-2-(3-methoxyphenyl)ethyl)oxalamide

• IUPAC Name: N-benzyl-N'-[2-methoxy-2-(3-methoxyphenyl)ethyl]oxamide
• InChI: InChI=1S/C19H22N2O4/c1-24-16-10-6-9-15(11-16)17(25-2)13-21-19(23)18(22)20-12-14-7-4-3-5-8-14/h3-11,17H,12-13H2,1-2H3,(H,20,22)(H,21,23)
• InChI Key: UGTWUUCIXFITFI-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)C(CNC(=O)C(=O)NCC2=CC=CC=C2)OC
• Molecular Formula: C19H22N2O4
• Molecular Weight: 342.4 g/mol
• CAS No.: 1796950-39-4

Description

N1-benzyl-N2-(2-methoxy-2-(3-methoxyphenyl)ethyl)oxalamide is a useful research compound. Its molecular formula is C19H22N2O4 and its molecular weight is 342.395. The purity is usually 95%.
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Scientific Research Applications

1. Synthesis and Chemical Reactions

• N1-benzyl-N2-(2-methoxy-2-(3-methoxyphenyl)ethyl)oxalamide is involved in the synthesis of cyclic hydroxamic acids and lactams with a 2,3‐dioxo‐1,4‐benzoxazine skeleton. These compounds have significance in organic synthesis and pharmaceutical chemistry due to their diverse biological activities (Hartenstein & Sicker, 1993).
• A novel one-pot synthetic approach to N1-(2-carboxyaryl)-N2-(aryl or H)oxalamides has been developed, showcasing the versatility of oxalamides in organic synthesis. This method is applicable to the synthesis of both anthranilic acid derivatives and oxalamides, highlighting the utility of this compound in the synthesis of complex organic molecules (Mamedov et al., 2016).

2. Medicinal Chemistry and Drug Design

• In the field of medicinal chemistry, derivatives of this compound have been explored for their potential in drug design, particularly as H1-antihistaminic agents. This highlights the role of this chemical structure in the development of new pharmacological compounds (Iemura et al., 1986).

3. Bioanalytical Applications

• N-Benzylphenethylamines, structurally related to this compound, have been used in bioanalytical studies to understand metabolic profiles in various biological systems. Such studies are essential for evaluating the pharmacokinetics and toxicity of novel compounds (Šuláková et al., 2021).

4. Pharmacokinetic Studies

• Compounds structurally related to this compound have been used in pharmacokinetic studies, emphasizing the importance of such structures in understanding the distribution and metabolism of drugs in biological systems (Ohashi et al., 1999).

5. Development of Novel Analytical Methods

• Novel ratiometric fluorescent probes derived from structures similar to this compound have been developed for selective monitoring of biological activities, illustrating the compound's role in the advancement of analytical chemistry (Liu et al., 2014).